Cas no 1214333-50-2 (3-(3-Chloro-4-(trifluoromethyl)phenyl)pyridine)

• Product Name: 3-(3-Chloro-4-(trifluoromethyl)phenyl)pyridine
• CAS No: 1214333-50-2
• MF: C₁₂H₇ClF₃N
• MW: 257.638892412186
• CID: 4970372
• Update Time: 2025-06-26

3-(3-Chloro-4-(trifluoromethyl)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(3-chloro-4-(trifluoromethyl)phenyl)pyridine
• 3-(3-Chloro-4-(trifluoromethyl)phenyl)pyridine

• Inchi： 1S/C12H7ClF3N/c13-11-6-8(9-2-1-5-17-7-9)3-4-10(11)12(14,15)16/h1-7H
• InChI Key： XBRZLHIFMGRYCZ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(F)(F)F)C1C=NC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 257
• XLogP3: 4
• Topological Polar Surface Area: 12.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 3-(3-Chloro-4-(trifluoromethyl)phenyl)pyridine

Introduction to 3-(3-Chloro-4-(trifluoromethyl)phenyl)pyridine (CAS No. 1214333-50-2)

3-(3-Chloro-4-(trifluoromethyl)phenyl)pyridine, with the chemical identifier CAS No. 1214333-50-2, is a significant compound in the realm of pharmaceutical and agrochemical research. This heterocyclic aromatic molecule has garnered attention due to its unique structural properties and potential applications in drug discovery. The presence of both chloro and trifluoromethyl substituents on the phenyl ring, coupled with the pyridine moiety, imparts distinct electronic and steric characteristics that make it a valuable scaffold for medicinal chemistry.

The compound's molecular structure, featuring a pyridine core connected to a phenyl ring substituted with a 3-chloro group at the 3-position and a 4-(trifluoromethyl) group at the 4-position, contributes to its versatility in chemical reactions. The trifluoromethyl group, in particular, is known for its ability to enhance metabolic stability and binding affinity in drug candidates. This feature has been widely exploited in the development of bioactive molecules targeting various therapeutic areas.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced pharmacological properties. The combination of chloro and trifluoromethyl groups in 3-(3-Chloro-4-(trifluoromethyl)phenyl)pyridine has been particularly interesting for its potential in modulating enzyme activity and receptor binding. For instance, studies have shown that such structural motifs can influence the binding affinity of proteins involved in inflammatory pathways, making this compound a promising candidate for further investigation.

One of the most compelling aspects of 3-(3-Chloro-4-(trifluoromethyl)phenyl)pyridine is its role as a building block in the synthesis of more complex molecules. Researchers have leveraged its scaffold to develop derivatives with improved pharmacokinetic profiles and reduced toxicity. The pyridine ring, being a common pharmacophore, facilitates interactions with biological targets, while the chloro and trifluoromethyl groups provide additional functional handles for further chemical modification.

The agrochemical industry has also shown interest in this compound due to its potential as an intermediate in the synthesis of pesticides and herbicides. The structural features of 3-(3-Chloro-4-(trifluoromethyl)phenyl)pyridine make it a suitable candidate for developing compounds that can interact selectively with biological targets in plants, offering a pathway to more effective and environmentally friendly agricultural solutions.

Recent advancements in computational chemistry have further enhanced the understanding of how 3-(3-Chloro-4-(trifluoromethyl)phenyl)pyridine interacts with biological systems. Molecular modeling studies have revealed insights into its binding mode with various enzymes and receptors, providing a foundation for rational drug design. These computational approaches have been instrumental in predicting the efficacy and safety of new derivatives before they are synthesized in the lab.

The synthesis of 3-(3-Chloro-4-(trifluoromethyl)phenyl)pyridine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce this compound more efficiently, enabling larger-scale studies and commercial applications. The development of novel catalytic systems has particularly contributed to streamlining the synthetic route, reducing costs, and minimizing environmental impact.

In conclusion, 3-(3-Chloro-4-(trifluoromethyl)phenyl)pyridine (CAS No. 1214333-50-2) is a multifaceted compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features, combined with recent advancements in synthetic chemistry and computational modeling, make it a valuable asset for researchers seeking to develop novel bioactive molecules. As our understanding of its properties continues to grow, so too will its role in addressing some of the most pressing challenges in medicine and agriculture.